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Cat. No.: B15583441 Get Quote

UNC3886 is a sophisticated and evasive cyber espionage group, believed to be linked to

China, that specializes in targeting critical infrastructure and technology sectors on a global

scale.[1][2] Active since at least 2021, this group is known for its stealth and its ability to

maintain long-term persistence within compromised networks for the purpose of intelligence

collection.[3][4] UNC3886 employs advanced tactics, including the exploitation of zero-day

vulnerabilities in network devices and virtualization technologies to breach its targets.[5][6]

While the requested format of an in-depth technical guide with experimental protocols and

signaling pathways is best suited for scientific subjects in fields like biology or medicine, this

report will provide a comprehensive overview of UNC3886's known targets, conforming to the

core requirement of presenting data on its operational scope.

Targeted Geographic Regions
UNC3886 conducts operations globally, with a pronounced focus on specific strategic regions.

The majority of identified targets are located in North America, Asia (with a significant focus on

Singapore), Southeast Asia, and Oceania.[1][5] However, evidence of UNC3886's activities has

also been discovered in Europe and Africa.[1]
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Primary Regions Other Regions with Identified Victims

North America (notably the U.S.) Europe

Asia (notably Singapore) Africa

Southeast Asia

Oceania

Targeted Industries
The group's targeting priorities align with strategic cyber espionage objectives, focusing on

sectors vital to national security and economic stability.[3][5] Mandiant has observed that the

industries targeted are typical for espionage operations.[1]

Industry Sector Description of Targets

Government & Defense
Organizations central to national security,

including aerospace and defense contractors.[1]

Technology & Telecommunications

Technology companies, telecommunications

providers, and Internet Service Providers (ISPs).

[7]

Critical Infrastructure
Energy, utilities, water, transportation, and other

essential services.[3][8]

Finance Financial institutions and related services.[4][8]

Healthcare Organizations within the healthcare sector.[3][8]

Media & Emergency Services
Media organizations and emergency services

have also been identified as targets.[8]

Methodology and Tactics
UNC3886 is known for its sophisticated technical capabilities, which allow it to infiltrate and

persist in highly secure environments.
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Key Tactics, Techniques, and Procedures (TTPs):

Zero-Day Exploitation: The group has a history of exploiting previously unknown

vulnerabilities in enterprise-grade technology products to gain initial access.[9] They have

notably targeted vulnerabilities in Fortinet, VMware, and Juniper network devices.[3][8]

Custom Malware: UNC3886 deploys a custom ecosystem of malware designed for stealth,

persistence, and data exfiltration.[7] Known malware families include MOPSLED,

RIFLESPINE, REPTILE, and TINYSHELL.[1][8]

Living-off-the-Land: The group uses legitimate system tools and processes to hide its

activities and evade detection by security software.[4][10]

Persistence and Evasion: UNC3886 establishes multiple layers of persistence on network

devices, hypervisors, and virtual machines to ensure long-term access.[1] They are also

known to tamper with logs and forensic artifacts to cover their tracks.[5][8]

Use of Trusted Services: The group has been observed using trusted third-party services like

GitHub and Google Drive for command and control (C2) communications, making their traffic

appear legitimate.[1][3]

Below is a logical diagram illustrating the typical attack path employed by UNC3886, from initial

access to achieving long-term persistence.
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Initial Access
(Exploit Zero-Day Vulnerabilities)

Compromise Network Device
(e.g., Firewall, Router)

e.g., CVE-2022-42475

Establish Persistence
(Deploy Backdoors like TINYSHELL)

Lateral Movement
(Access Virtualization Infrastructure)

Compromise Hypervisor
(e.g., VMware ESXi)

e.g., CVE-2023-34048

Layered Persistence
(Deploy Rootkits like REPTILE)

Command & Control
(via Trusted Services - GitHub, Google Drive)

Actions on Objectives
(Credential Harvesting, Data Exfiltration)

Click to download full resolution via product page

UNC3886's typical cyber attack lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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